Cas no 66107-34-4 (o-Tolyl Trifluoromethanesulfonate)

o-Tolyl trifluoromethanesulfonate (o-Tolyl OTf) is a versatile triflate ester widely used as an electrophilic reagent in organic synthesis. Its key advantages include high reactivity in Friedel-Crafts alkylations, arylations, and other C–C bond-forming reactions due to the excellent leaving group ability of the triflate moiety. The ortho-substituted tolyl group enhances steric and electronic effects, making it valuable for regioselective transformations. It is particularly useful in palladium-catalyzed cross-coupling reactions and as a precursor for introducing o-tolyl groups into complex molecules. The compound is stable under anhydrous conditions but reacts efficiently under controlled environments, offering synthetic flexibility in pharmaceutical and materials chemistry applications.

o-Tolyl Trifluoromethanesulfonate structure

66107-34-4 structure

Product Name:o-Tolyl Trifluoromethanesulfonate

CAS No:66107-34-4

MF:C₈H₇F₃O₃S

MW:240.199591875076

MDL:MFCD29089375

CID:396819

PubChem ID:354333304

Update Time:2025-05-28

o-Tolyl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- Methanesulfonic acid, trifluoro-, 2-methylphenyl ester
- o-Tolyl Trifluoromethanesulfonate
- (2-methylphenyl) trifluoromethanesulfonate
- (o-tolyl)OSO2CF3
- 2-methylphenyl triflate
- 2-Methylphenyl trifluoromethanesulfonate
- 2-Tolyl trifluoromethanesulfonate
- o-tolyl triflate
- Trifluoromethanesulfonic Acid o-Tolyl Ester
- RBOGJRXPKONDGC-UHFFFAOYSA-N
- o-tolyltriflate
- 2-Methylphenol trifluoromethanesulfonate
- 2-Methylphenyl trifluoromethanesulfonate #
- T72793
- 66107-34-4
- o-tolylTrifluoromethanesulfonate
- MFCD29089375
- 2-Cresol triflate
- AKOS027253000
- CS-0197359
- DTXSID10341279
- AS-69597
- T3357
- SCHEMBL2984151
- MDL： MFCD29089375
- Inchi： 1S/C8H7F3O3S/c1-6-4-2-3-5-7(6)14-15(12,13)8(9,10)11/h2-5H,1H3
- InChI Key： RBOGJRXPKONDGC-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C

Computed Properties

Exact Mass: 240.00700
Monoisotopic Mass: 240.00679974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8
XLogP3: 3

Experimental Properties

PSA: 51.75000
LogP: 3.30420

o-Tolyl Trifluoromethanesulfonate Security Information

Symbol:
Prompt：warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501

o-Tolyl Trifluoromethanesulfonate Pricemore >>

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